Cas no 1805259-92-0 (2-(Aminomethyl)-3-chloro-6-cyano-4-(difluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-3-chloro-6-cyano-4-(difluoromethyl)pyridine
• CAS No: 1805259-92-0
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4865094
• Update Time: 2025-06-08

2-(Aminomethyl)-3-chloro-6-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-chloro-6-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C8H6ClF2N3/c9-7-5(8(10)11)1-4(2-12)14-6(7)3-13/h1,8H,3,13H2
• InChI Key： KEJDZVXSYGAVNK-UHFFFAOYSA-N
• SMILES： ClC1C(CN)=NC(C#N)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1
• Topological Polar Surface Area: 62.7

Additional information on 2-(Aminomethyl)-3-chloro-6-cyano-4-(difluoromethyl)pyridine

Recent Advances in the Study of 2-(Aminomethyl)-3-chloro-6-cyano-4-(difluoromethyl)pyridine (CAS: 1805259-92-0)

The compound 2-(Aminomethyl)-3-chloro-6-cyano-4-(difluoromethyl)pyridine (CAS: 1805259-92-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-(Aminomethyl)-3-chloro-6-cyano-4-(difluoromethyl)pyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural motif, featuring a pyridine core with chloro, cyano, and difluoromethyl substituents, offers a rich platform for further chemical modifications. Researchers have successfully utilized this compound in the development of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious diseases.

One of the most promising applications of this compound lies in its role as a building block for the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with pathological conditions. The presence of the aminomethyl group in 2-(Aminomethyl)-3-chloro-6-cyano-4-(difluoromethyl)pyridine allows for the introduction of additional functional groups, enabling the fine-tuning of inhibitor potency and selectivity. Recent in vitro studies have demonstrated the efficacy of derivatives of this compound in inhibiting specific kinases involved in tumor growth and metastasis.

In addition to its applications in kinase inhibitor development, 2-(Aminomethyl)-3-chloro-6-cyano-4-(difluoromethyl)pyridine has also been explored for its potential as an antimicrobial agent. The difluoromethyl group, in particular, has been shown to enhance the compound's ability to penetrate bacterial cell membranes, thereby improving its bioavailability and efficacy. Preliminary studies have reported promising activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains.

Despite these promising findings, challenges remain in the optimization of 2-(Aminomethyl)-3-chloro-6-cyano-4-(difluoromethyl)pyridine for clinical use. Issues such as metabolic stability, toxicity, and pharmacokinetic properties need to be addressed through further structural modifications and preclinical testing. Nevertheless, the compound's unique chemical properties and broad applicability make it a valuable tool for medicinal chemists and drug developers.

In conclusion, 2-(Aminomethyl)-3-chloro-6-cyano-4-(difluoromethyl)pyridine (CAS: 1805259-92-0) represents a promising scaffold for the development of novel therapeutic agents. Ongoing research efforts are expected to yield further insights into its potential applications and mechanisms of action, paving the way for its eventual translation into clinical practice.